Cas no 2227782-22-9 (rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid)

• Product Name: rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid
• CAS No: 2227782-22-9
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5937424
• PubChem ID: 165557712
• Update Time: 2025-10-23

rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid
• 2227782-22-9
• EN300-1549489
• rac-3-{[(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl]formamido}propanoic acid

• Inchi： 1S/C24H26N2O6/c27-21(28)9-11-25-23(29)22-15(10-12-31-22)13-26-24(30)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,22H,9-14H2,(H,25,29)(H,26,30)(H,27,28)/t15-,22-/m1/s1
• InChI Key： LYOOXIFCFZNNRQ-IVZQSRNASA-N
• SMILES： O1CC[C@H](CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H]1C(NCCC(=O)O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid

Professional Introduction to Rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic Acid (CAS No. 2227782-22-9)

Rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid, identified by its CAS number 2227782-22-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique pharmacological profile.

The molecular framework of Rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid includes a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly employed in peptide synthesis and drug development due to its stability and ease of incorporation into larger molecules. The presence of an oxolane ring further enhances the complexity of the compound, providing a rigid scaffold that can influence its interactions with biological targets. This structural motif has been explored in various therapeutic contexts, particularly in the design of protease inhibitors and other enzyme-targeting agents.

Recent advancements in the field of drug discovery have highlighted the importance of chiral molecules in achieving desired pharmacological outcomes. The stereochemistry of Rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid, with its specific (2R,3R) configuration, plays a crucial role in determining its biological activity. Studies have demonstrated that enantiomeric purity is often critical for the efficacy and safety of therapeutic agents, and this compound exemplifies the significance of precise stereochemical control in medicinal chemistry.

In the realm of contemporary pharmaceutical research, there is a growing interest in developing small molecule inhibitors that target post-translational modifications (PTMs) of proteins. The structure of Rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}propanoic acid suggests potential applications in modulating enzymes involved in PTMs such as phosphorylation and ubiquitination. These modifications are essential for numerous cellular processes, and their dysregulation is associated with various diseases. By designing molecules that interact with these modified proteins, researchers aim to develop novel therapeutic strategies.

The Fmoc group in this compound not only serves as a protective moiety but also as a recognition element for biological targets. The fluorene moiety, known for its fluorescence properties, can be exploited for imaging applications or as a reporter group in biochemical assays. This dual functionality makes Rac-3-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yformamido}propanoic acid a versatile tool in both research and drug development pipelines.

Current research trends indicate that combinatorial chemistry and high-throughput screening are increasingly being used to identify novel lead compounds. The structural complexity of Rac-3-{(2R,3R)-3-({(9H-fluoren\embox{-}9\embox{-yl)}m\embox{ethoxy}\embox{carbonyl)}a\embox{mino)m\embox{ethyloxa\embox{xan}-2-\embox{ylformamido}}propanoic acid makes it an attractive candidate for such approaches. By systematically varying different functional groups within the molecule, researchers can explore a wide range of biological activities and optimize potency and selectivity.

The oxolane ring in this compound provides a stable scaffold that can be further modified to enhance binding affinity or improve pharmacokinetic properties. This structural feature has been exploited in the design of various drug candidates that target enzymes involved in metabolic pathways. For instance, analogs of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

In conclusion, Rac-\embox{-}{(2R,\embox{ }3R)\embox{-}3-\embox{-({{(9H-fluorene\embox{-}9\embox{-yl)}methoxycarbonyl)}a\embox{mino)}m\embox{ethyl}\embox{oxa\embox{xan}-2-\embox{ylformamide}}propanoic acid (CAS No.\ \ \ \ 2227782\ \ \ \ -22\ \ \ \ -9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemistry makes it a valuable tool for exploring new pharmacological targets and developing next-generation drugs.